Cas no 30311-57-0 ((20S)-4α,14-Dimethyl-5α-cholesta-8,24-diene-3,22-dione)

• Product Name: (20S)-4α,14-Dimethyl-5α-cholesta-8,24-diene-3,22-dione
• CAS No: 30311-57-0
• MF: C₂₉H₄₄O₂
• MW: 424.658469200134
• CID: 314576
• Update Time: 2024-02-29

(20S)-4α,14-Dimethyl-5α-cholesta-8,24-diene-3,22-dione Chemical and Physical Properties

Names and Identifiers

• Cholesta-8,24-diene-3,22-dione,4,14-dimethyl-, (4a,5a,20S)- (9CI)
• (20S)-4α,14-Dimethyl-5α-cholesta-8,24-diene-3,22-dione
• 29-Norlanosta-8,24-diene-3,6-dione
• 5a-Cholesta-8,24-diene-3,22-dione,4a,14-dimethyl-, (20S)- (8CI)
• Senexadione
• Senexdione
• CID 101306884
• Cholesta-8,24-diene-3,22-dione, 4,14-dimethyl-, (4α,5α,20S)- (9CI)
• 4alpha,14alpha-dimethylcholesta-8,24-diene-3,22-dione

• Inchi： 1S/C29H44O2/c1-18(2)8-11-25(30)20(4)22-12-16-29(7)24-10-9-21-19(3)26(31)14-15-27(21,5)23(24)13-17-28(22,29)6/h8,19-22H,9-17H2,1-7H3/t19-,20-,21-,22+,27-,28+,29-/m0/s1
• InChI Key： BEKGHDKZPARIFA-WCOQKYKRSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H]([C@@H]1C)CCC1=C2CC[C@]2(C)[C@@H]([C@@H](C(C/C=C(\C)/C)=O)C)CC[C@]21C

Computed Properties

• Exact Mass: 424.334
• Monoisotopic Mass: 424.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 6.882

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives